Cas no 1798619-03-0 (N-(2-cyclopropyl-2-hydroxypropyl)-2-difluoromethanesulfonylbenzamide)

• Product name: N-(2-cyclopropyl-2-hydroxypropyl)-2-difluoromethanesulfonylbenzamide
• CAS No: 1798619-03-0
• MF: C₁₄H₁₇F₂NO₄S
• MW: 333.350889921188
• CID: 5375531

N-(2-cyclopropyl-2-hydroxypropyl)-2-difluoromethanesulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyclopropyl-2-hydroxypropyl)-2-(difluoromethylsulfonyl)benzamide
• N-(2-cyclopropyl-2-hydroxypropyl)-2-difluoromethanesulfonylbenzamide

• Inchi： 1S/C14H17F2NO4S/c1-14(19,9-6-7-9)8-17-12(18)10-4-2-3-5-11(10)22(20,21)13(15)16/h2-5,9,13,19H,6-8H2,1H3,(H,17,18)
• InChI Key： ZILHJWNNXTXMAF-UHFFFAOYSA-N
• SMILES： C(NCC(C1CC1)(O)C)(=O)C1=CC=CC=C1S(C(F)F)(=O)=O

Additional information on N-(2-cyclopropyl-2-hydroxypropyl)-2-difluoromethanesulfonylbenzamide

Introduction to N-(2-cyclopropyl-2-hydroxypropyl)-2-difluoromethanesulfonylbenzamide (CAS No. 1798619-03-0)

N-(2-cyclopropyl-2-hydroxypropyl)-2-difluoromethanesulfonylbenzamide, identified by its CAS number 1798619-03-0, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of N-(2-cyclopropyl-2-hydroxypropyl)-2-difluoromethanesulfonylbenzamide is characterized by the presence of a benzamide core, which is a common motif in many bioactive molecules. The benzamide group is flanked by a 2-difluoromethanesulfonyl substituent, which introduces fluorine atoms into the molecule. These fluorine atoms are known to enhance the metabolic stability and binding affinity of the compound, making it an attractive candidate for drug development.

The presence of a 2-cyclopropyl-2-hydroxypropyl side chain adds another layer of complexity to the molecule. This side chain not only influences the overall shape and electronic properties of the compound but also plays a crucial role in its interactions with biological targets. The hydroxyl group within this side chain can form hydrogen bonds, further enhancing the compound's ability to bind to specific receptors or enzymes.

In recent years, there has been growing interest in the development of novel compounds that can modulate inflammatory pathways. N-(2-cyclopropyl-2-hydroxypropyl)-2-difluoromethanesulfonylbenzamide has been shown to exhibit anti-inflammatory properties in preclinical studies. Specifically, it has demonstrated the ability to inhibit the activity of key enzymes involved in inflammation, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These enzymes are crucial in the production of pro-inflammatory mediators, and their inhibition can lead to significant reductions in inflammation.

The anti-inflammatory potential of N-(2-cyclopropyl-2-hydroxypropyl)-2-difluoromethanesulfonylbenzamide has been further explored in cell-based assays and animal models. In these studies, the compound has been found to reduce levels of inflammatory cytokines and chemokines, which are markers of inflammation. Additionally, it has shown promise in reducing acute and chronic inflammatory responses in various tissues.

Beyond its anti-inflammatory properties, N-(2-cyclopropyl-2-hydroxypropyl)-2-difluoromethanesulfonylbenzamide has also been investigated for its potential anticancer effects. Research suggests that this compound can induce apoptosis in cancer cells by activating stress signaling pathways. Specifically, it has been shown to enhance the activity of p53, a tumor suppressor protein that plays a critical role in preventing cancer cell proliferation.

The mechanism of action of N-(2-cyclopropyl-2-hydroxypropyl)-2-difluoromethanesulfonylbenzamide involves multiple molecular interactions. The benzamide core interacts with specific amino acid residues on target proteins, while the fluorine atoms enhance binding affinity through hydrophobic interactions. The 2-cyclopropyl-2-hydroxypropyl side chain contributes to hydrogen bonding and spatial orientation, ensuring optimal positioning for biological activity.

The synthesis of N-(2-cyclopropyl-2-hydroxypropyl)-2-difluoromethanesulfonylbenzamide) is a complex process that requires careful optimization to ensure high yield and purity. The synthesis typically involves multiple steps, including condensation reactions, protection-deprotection strategies, and fluorination techniques. Advanced synthetic methodologies have been employed to improve efficiency and scalability, making it feasible for large-scale production.

In conclusion, N-(2-cyclopropyl-2-hydroxypropyl)-2-difluoromethanesulfonylbenzamide (CAS No. 1798619-03-0)) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique molecular structure and demonstrated biological activities make it a valuable tool for further research in anti-inflammatory and anticancer therapies. As research continues to uncover new insights into its mechanisms of action, this compound holds promise for future clinical development and therapeutic use.